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Compound of Interest

Compound Name: Acid Green 25

Cat. No.: B7798398 Get Quote

An In-Depth Technical Guide to Acid Green 25
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Acid Green 25, a synthetic dye

with significant applications in biomedical research and various industrial processes. This

document details its chemical and physical properties, highlights its use in histological staining

with a detailed experimental protocol, and outlines its broader applications.

Core Chemical and Physical Properties
Acid Green 25, also known by several synonyms including Alizarin Cyanine Green and C.I.

61570, is an anthraquinone-based acid dye. Its vibrant green color and solubility in water make

it a versatile agent for a range of applications.
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Property Value Reference(s)

CAS Number 4403-90-1 [1][2][3][4]

Molecular Formula C₂₈H₂₀N₂Na₂O₈S₂ [1][2]

Molecular Weight 622.58 g/mol [1][2][3][4]

Appearance
Dark green to blue-green

powder
[1]

Solubility

Soluble in water. Slightly

soluble in acetone, ethanol,

and pyridine. Insoluble in

chloroform and toluene.

[4]

Histological Applications and Staining Mechanism
In the realm of biomedical research, Acid Green 25 is predominantly utilized as a counterstain

in histology, particularly in trichrome staining methods like Masson's Trichrome.[5] This

technique is invaluable for differentiating cellular and extracellular components in tissue

sections.

The staining mechanism of Acid Green 25 is based on an electrostatic interaction. As an

anionic dye, its negatively charged sulfonate groups are attracted to positively charged

(cationic) components in tissues, such as the amino groups of proteins found in cytoplasm and

connective tissue. This affinity allows it to impart a distinct green color to these structures,

providing a sharp contrast to nuclear and other specific stains.

Experimental Protocol: Masson's Trichrome
Staining
The following protocol is a standard method for Masson's Trichrome staining, adapted to utilize

a green counterstain like Acid Green 25 for visualizing collagen fibers. This technique is

instrumental in studying fibrosis and other connective tissue pathologies.

Objective: To differentiate collagen, muscle, fibrin, and erythrocytes in tissue sections.
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Principle: This method employs three different stains to highlight specific tissue components. A

nuclear stain (Weigert's Hematoxylin) colors the cell nuclei black. A plasma stain (Biebrich

scarlet-acid fuchsin) stains muscle and cytoplasm red. A connective tissue stain (Acid Green
25) will then specifically color collagen fibers green.[1]

Reagents:

Bouin's Solution

Weigert's Iron Hematoxylin Solution

Biebrich Scarlet-Acid Fuchsin Solution

Phosphomolybdic/Phosphotungstic Acid Solution

Acid Green 25 Solution (e.g., 2% in 1% acetic acid)

1% Acetic Acid Solution

Graded alcohols (70%, 95%, 100%)

Xylene

Mounting medium

Procedure:

Deparaffinization and Rehydration:

Immerse slides in two changes of xylene for 5 minutes each.

Transfer through two changes of 100% ethanol for 3 minutes each.

Transfer through 95% ethanol for 2 minutes.

Transfer through 70% ethanol for 1 minute.

Rinse in running tap water for 3 minutes.[4]
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Mordanting:

For formalin-fixed tissues, re-fix in Bouin's solution at 56°C for 1 hour or overnight at room

temperature to improve stain quality.[1][4]

Wash in running tap water for 5-10 minutes to remove the yellow color.[1][4]

Nuclear Staining:

Stain in Weigert's Hematoxylin for 10 minutes.[1]

Wash in running water for 10 minutes.[1]

Rinse in distilled water.[1]

Cytoplasmic Staining:

Stain in Biebrich Scarlet-Acid Fuchsin solution for 10-15 minutes.[1]

Rinse in distilled water.[1]

Differentiation:

Differentiate in phosphomolybdic-phosphotungstic acid solution for 10-15 minutes, or until

the collagen is no longer red.[1]

Collagen Staining:

Transfer directly to the Acid Green 25 solution and stain for 5-10 minutes.[1]

Rinse briefly in distilled water.[1]

Final Rinse and Dehydration:

Rinse in 1% acetic acid solution for 2-5 minutes.[1]

Wash in distilled water.[1]

Dehydrate rapidly through 95% and 100% ethanol.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://microbenotes.com/massons-trichrome-staining/
https://www.mmpc.org/shared/document.aspx?id=311&docType=Protocol
https://microbenotes.com/massons-trichrome-staining/
https://www.mmpc.org/shared/document.aspx?id=311&docType=Protocol
https://microbenotes.com/massons-trichrome-staining/
https://microbenotes.com/massons-trichrome-staining/
https://microbenotes.com/massons-trichrome-staining/
https://microbenotes.com/massons-trichrome-staining/
https://microbenotes.com/massons-trichrome-staining/
https://microbenotes.com/massons-trichrome-staining/
https://www.benchchem.com/product/b7798398?utm_src=pdf-body
https://microbenotes.com/massons-trichrome-staining/
https://microbenotes.com/massons-trichrome-staining/
https://microbenotes.com/massons-trichrome-staining/
https://microbenotes.com/massons-trichrome-staining/
https://microbenotes.com/massons-trichrome-staining/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7798398?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Clear in two changes of xylene.[1]

Mounting:

Mount with a permanent mounting medium.[1]

Expected Results:

Nuclei: Black

Cytoplasm, keratin, muscle fibers: Red

Collagen and mucus: Green

Workflow for Masson's Trichrome Staining
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Caption: Workflow of the Masson's Trichrome staining protocol.
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Other Research and Industrial Applications
Beyond its use in histology, Acid Green 25 has applications in various other fields:

Environmental Monitoring: It can be used as a tracer dye to study water flow and dispersion

in aquatic environments.[1]

Textile and Leather Industry: It is widely used for dyeing natural and synthetic fibers such as

wool, silk, polyamide, and leather.[4]

Cosmetics and Pharmaceuticals: It serves as a colorant in products like shampoos, lotions,

and certain drug formulations.[1]

Adsorption Studies: Researchers have utilized Acid Green 25 in studies investigating the

removal of dyes from aqueous solutions, which has implications for environmental

remediation.[3]

Toxicological Information
Toxicological studies on Acid Green 25 have been conducted to assess its safety. Like many

anthraquinone dyes, its potential for mutagenicity and carcinogenicity has been a subject of

investigation. While some studies have shown that it does not induce gene mutations in

bacteria, there is ongoing research into its long-term effects. It is classified as a hazardous

substance and should be handled with appropriate safety precautions in a laboratory setting.

Users should always consult the Safety Data Sheet (SDS) for detailed handling and disposal

information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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